2-Amino-3-cyclopentylideneprop-1-ene-1,1,3-tricarbonitrile

• Molecular Formula: C11H10N4
• Molecular Weight: 198.22 g/mol
• IUPAC Name: 2-amino-3-cyclopentylideneprop-1-ene-1,1,3-tricarbonitrile
• InChI: InChI=1S/C11H10N4/c12-5-9(6-13)11(15)10(7-14)8-3-1-2-4-8/h1-4,15H2
• InChI Key: LOLPLIXLOJIYRE-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(=C(C#N)C(=C(C#N)C#N)N)C1

Description

2-Amino-3-cyclopentylideneprop-1-ene-1,1,3-tricarbonitrile is a complex organic compound known for its unique structure and reactivity This compound is characterized by the presence of three nitrile groups, an amino group, and a cyclopentylidene moiety, making it a versatile reagent in organic synthesis

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Amino-3-cyclopentylideneprop-1-ene-1,1,3-tricarbonitrile typically involves the dimerization of malononitrile in the presence of a base. The reaction is carried out under controlled conditions to ensure the formation of the desired product. Common bases used in this reaction include sodium hydride and sodium alkoxide. The reaction is usually conducted in an inert atmosphere to prevent unwanted side reactions.

Industrial Production Methods

In an industrial setting, the production of this compound involves large-scale dimerization of malononitrile. The process is optimized to maximize yield and purity. Industrial reactors equipped with temperature and pressure control systems are used to maintain the reaction conditions. The product is then purified using techniques such as recrystallization or chromatography to obtain the desired compound in high purity.

Chemical Reactions Analysis

Types of Reactions

2-Amino-3-cyclopentylideneprop-1-ene-1,1,3-tricarbonitrile undergoes various types of chemical reactions, including:

Cycloaddition Reactions: This compound can participate in cycloaddition reactions to form heterocyclic compounds.

Cyclocondensation Reactions: It can undergo cyclocondensation reactions to form fused heterocyclic derivatives.

Substitution Reactions: The amino and nitrile groups can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Cycloaddition Reactions: Typically involve the use of dienophiles and catalysts such as Lewis acids.

Cyclocondensation Reactions: Often require the presence of acids or bases to facilitate the reaction.

Substitution Reactions: Common reagents include halogenating agents, nucleophiles, and electrophiles.

Major Products Formed

The major products formed from these reactions include a variety of heterocyclic compounds, fused heterocycle derivatives, and substituted carbocyclic compounds. These products are valuable intermediates in the synthesis of pharmaceuticals, dyes, and other industrially important chemicals.

Scientific Research Applications

2-Amino-3-cyclopentylideneprop-1-ene-1,1,3-tricarbonitrile has several scientific research applications:

Medicinal Chemistry: It is used as a building block for the synthesis of biologically active molecules, including potential drug candidates.

Material Science: The compound is used in the development of novel materials with unique properties.

Organic Synthesis: It serves as a versatile reagent in the synthesis of complex organic molecules.

Dye Synthesis: The compound is used in the production of colored compounds, including dyes for various applications.

Mechanism of Action

The mechanism of action of 2-Amino-3-cyclopentylideneprop-1-ene-1,1,3-tricarbonitrile involves its ability to act as a nucleophile and an electrophile due to the presence of multiple functional groups. The nitrile groups act as electron-withdrawing groups, making the compound highly reactive. The amino group can participate in hydrogen bonding and other interactions, influencing the compound’s reactivity and interactions with other molecules. The cyclopentylidene moiety provides steric hindrance, affecting the compound’s overall reactivity and selectivity in chemical reactions.

Comparison with Similar Compounds

Similar Compounds

2-Aminoprop-1-ene-1,1,3-tricarbonitrile: Similar in structure but lacks the cyclopentylidene moiety.

2-Amino-1,1,3-tricyanopropene: Another related compound with similar reactivity but different structural features.

Uniqueness

2-Amino-3-cyclopentylideneprop-1-ene-1,1,3-tricarbonitrile is unique due to the presence of the cyclopentylidene moiety, which imparts distinct steric and electronic properties. This makes it a valuable reagent in organic synthesis, offering different reactivity and selectivity compared to its analogs.